Cas no 20541-91-7 (1-phenyldiethylenetriamine)

1-phenyldiethylenetriamine structure
Product Name:1-phenyldiethylenetriamine
CAS No:20541-91-7
Molecular Formula:C10H17N3
Molecular Weight:179.262081861496
CID:909975
PubChem ID:23372285
1-phenyldiethylenetriamine Properties
Names and Identifiers
-
- 1-phenyldiethylenetriamine
- N'-(2-anilinoethyl)ethane-1,2-diamine
- 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-phenyl-
- AKOS006273249
- DB-312333
- N~1~-(2-Aminoethyl)-N~2~-phenylethane-1,2-diamine
- DTXSID60633459
- 20541-91-7
- SCHEMBL1937279
- N1-(2-aminoethyl)-N2-phenylethane-1,2-diamine
-
- InChIKey: SYFOVVQNROUCCW-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H17N3/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12-13H,6-9,11H2
- SMILES: C1=CC=C(C=C1)NCCNCCN
Computed Properties
- Exact Mass: 179.142247555g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 179.142247555g/mol
- Heavy Atom Count: 13
- Complexity: 111
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 50.1Ų
1-phenyldiethylenetriamine Related Literature
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Tülay Bal-Demirci,Gulsah Congur,Arzum Erdem,Serap Erdem-Kuruca,Namık Özdemir,Kadriye Akgün-Dar,Başak Varol,Bahri Ülküseven New J. Chem., 2015,39, 5643-5653
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Dong-Hui Yang,Xuesong Ding Chem. Soc. Rev., 2022,51, 761-791
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François-Xavier Coudert Phys. Chem. Chem. Phys., 2010,12, 10904-10913
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Takushi Kaneko,Christopher A. Lipinski,Justin Bradford,Krishna Dole,Anna Spektor,Kellan Gregory,David Blondeau,Sylvia Ernst,Jeremy Yang,Nicko Goncharoff,Moses M. Hohman,Barry A. Bunin Mol. BioSyst., 2010,6, 2316-2324
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Seorin Juhng,Jieun Song,Jeongyun You,Jihyun Park,Huisuk Yang,Mingyu Jang,Geonwoo Kang,Jiwoo Shin,Hyuk Wan Ko Lab Chip, 2023,23, 2378-2388
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Camelia Henríquez,Edwin Palacio,Farida El Yousfi,Víctor Cerdà Anal. Methods, 2014,6, 9142-9151
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Yanru Xu,Xiaoguang Zhao,Aobo Li,Jin Jiang,Xin Zhang Nanoscale, 2019,11, 7572-7581
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Lili Jiang,Bowen Wang,Ye Yao,Sheng Liu,Dewei Chu,Wenlong Cheng,Yuerui Lu Energy Environ. Sci., 2021,14, 2114-2157
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Toshiya Sakata,Shoichi Nishitani,Taira Kajisa RSC Adv., 2020,10, 16999-17013
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10. Back cover
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